2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid

• IUPAC Name: 2-[2-methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid
• InChI: InChI=1S/C12H17NO3S/c1-8(2)6-13(7-10(14)15)12(16)11-9(3)4-5-17-11/h4-5,8H,6-7H2,1-3H3,(H,14,15)
• InChI Key: WEUILZHEXYTPGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N(CC(C)C)CC(=O)O
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid is a chemical compound that has gained considerable attention in the scientific community due to its potential application in various research areas. The compound is also known as valdecoxib, which is a nonsteroidal anti-inflammatory drug (NSAID). However,

Mechanism of Action

The mechanism of action of 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid is through the inhibition of cyclooxygenase-2 (COX-2) enzyme. COX-2 is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid reduces inflammation and provides pain relief.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid include the inhibition of COX-2 enzyme, reduction of prostaglandin production, and subsequent reduction of inflammation and pain. The compound has also shown potential in inhibiting the growth of cancer cells and inducing apoptosis (programmed cell death).

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid in lab experiments include its potency in inhibiting COX-2 enzyme, which makes it an effective tool in studying inflammation and pain management. However, the limitations include its potential side effects, which may affect the accuracy of the results obtained from lab experiments.

Future Directions

There are several future directions for the research on 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid. One direction is to investigate its potential application in the treatment of cancer, particularly in combination with other anti-cancer drugs. Another direction is to explore the possibility of developing new compounds based on the structure of 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid, which may have improved potency and reduced side effects. Additionally, the compound's mechanism of action can be further studied to gain a better understanding of its biochemical and physiological effects.
Conclusion:
In conclusion, 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid is a chemical compound that has shown promising results in various research areas, including cancer, inflammation, and pain management. Its mechanism of action involves the inhibition of COX-2 enzyme, which reduces inflammation and provides pain relief. Although the compound has potential advantages in lab experiments, its limitations must also be considered. There are several future directions for research on 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid, which may lead to the development of new drugs and improved treatment options.

Synthesis Methods

The synthesis of 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid can be achieved through various methods. One of the most common methods is the reaction of 2-bromo-3-methylthiophene with isobutyl magnesium bromide, followed by the reaction with ethyl chloroacetate. The resulting product is then hydrolyzed to obtain 2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid.

Scientific Research Applications

2-[2-Methylpropyl-(3-methylthiophene-2-carbonyl)amino]acetic acid has been extensively studied in various research areas, including cancer, inflammation, and pain management. The compound has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and providing pain relief.